![molecular formula C12H15BrClN B6158152 6-bromo-2,3-dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride CAS No. 2490420-70-5](/img/no-structure.png)
6-bromo-2,3-dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride
Description
“6-bromo-2,3-dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride” is a chemical compound with the molecular weight of 288.61 . It is a powder at room temperature . The IUPAC name for this compound is 6-bromo-2,3-dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride . The InChI code for this compound is 1S/C12H14BrN.ClH/c13-10-2-1-9-3-4-12(11(9)7-10)5-6-14-8-12;/h1-2,7,14H,3-6,8H2;1H .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of 6-bromo-2,3-disubstitued-4(3H)-quinazolinones was synthesized by condensation of 6-bromo-2-substituted-benzoxazin-4-one with trimethoprim, pyrimethamine and lamotrigine . The chemical structures of the synthesized compounds were confirmed by means of IR, 1H-NMR and mass spectral and elemental analysis .Molecular Structure Analysis
The molecular structure of “6-bromo-2,3-dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride” can be analyzed using its InChI code . The InChI code provides a standard way to encode molecular information and can be used to generate a three-dimensional structure for the molecule.Physical and Chemical Properties Analysis
“6-bromo-2,3-dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride” is a powder at room temperature . It has a molecular weight of 288.61 . The compound’s InChI code is 1S/C12H14BrN.ClH/c13-10-2-1-9-3-4-12(11(9)7-10)5-6-14-8-12;/h1-2,7,14H,3-6,8H2;1H .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), and others .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2,3-dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride involves the reaction of indene with pyrrolidine in the presence of a brominating agent to form the spiro compound. The resulting compound is then hydrolyzed and treated with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "Indene", "Pyrrolidine", "Brominating agent", "Hydrochloric acid" ], "Reaction": [ "Indene is reacted with pyrrolidine in the presence of a brominating agent to form the spiro compound.", "The resulting spiro compound is then hydrolyzed using an acid to remove the protecting group and expose the amine group.", "The exposed amine group is then treated with hydrochloric acid to form the hydrochloride salt of the final product, 6-bromo-2,3-dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride." ] } | |
CAS No. |
2490420-70-5 |
Molecular Formula |
C12H15BrClN |
Molecular Weight |
288.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
